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In-Depth Technical Guide: Carbamazepine-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on Carbamazepine-d10, a deuterated analog of

Carbamazepine. It is primarily utilized as an internal standard for the quantification of

Carbamazepine in various analytical methodologies, such as mass spectrometry.

Core Properties of Carbamazepine-d10

The fundamental physicochemical properties of Carbamazepine-d10 are summarized below.

These values are essential for accurate experimental design and data interpretation.

Property Value References
CAS Number 132183-78-9 (1121131141151
Molecular Formula C15H2D10N20 [1112114]
Molecular Weight 246.33 g/mol [3114]
Alternate Molecular Weight 246.34 g/mol [2][5]
Alternate Molecular Weight 246.3 g/mol [1]
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Logical Relationship of Carbamazepine-d10
Properties

The following diagram illustrates the direct association between Carbamazepine-d10 and its

key identifiers.

Carbamazepine-d10

Molecular Weight

132183-78-9 246.33 g/mol

Click to download full resolution via product page
Carbamazepine-d10 Core Identifiers

Experimental Protocols

While specific experimental protocols are highly dependent on the application (e.g.,
pharmacokinetic studies, metabolic profiling), a general workflow for the use of
Carbamazepine-d10 as an internal standard in a quantitative LC-MS/MS analysis is outlined

below.
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LC-MS/MS Workflow with Internal Standard

Methodology:
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o Sample Preparation: The biological matrix (e.g., plasma, serum, urine) is prepared to be
compatible with the extraction procedure. This may involve centrifugation to remove
particulates or enzymatic hydrolysis.

 Internal Standard Spiking: A known concentration of Carbamazepine-d10 is added to all
samples, calibration standards, and quality control samples.

o Extraction: The analyte (Carbamazepine) and the internal standard (Carbamazepine-d10)
are extracted from the biological matrix. Common techniques include solid-phase extraction
(SPE) or liquid-liquid extraction (LLE).

o LC-MS/MS Analysis: The extracted samples are injected into a liquid chromatography-
tandem mass spectrometry system. The chromatographic separation resolves
Carbamazepine and Carbamazepine-d10 from other matrix components. The mass
spectrometer is operated in multiple reaction monitoring (MRM) mode to detect specific
precursor-to-product ion transitions for both the analyte and the internal standard.

o Data Processing: The peak areas of the analyte and the internal standard are integrated.
The ratio of the analyte peak area to the internal standard peak area is calculated for all
samples.

o Quantification: A calibration curve is constructed by plotting the peak area ratio against the
concentration of the calibration standards. The concentration of Carbamazepine in the
unknown samples is then determined from this calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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